Cas no 1822671-27-1 (1-Pyrrolidinecarboxylic acid, 3-(bromomethyl)-4-methyl-, 1,1-dimethylethyl ester)

• Product Name: 1-Pyrrolidinecarboxylic acid, 3-(bromomethyl)-4-methyl-, 1,1-dimethylethyl ester
• CAS No: 1822671-27-1
• MF: C₁₁H₂₀BrNO₂
• MW: 278.186002731323
• CID: 5253125
• Update Time: 2025-06-29

1-Pyrrolidinecarboxylic acid, 3-(bromomethyl)-4-methyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylic acid, 3-(bromomethyl)-4-methyl-, 1,1-dimethylethyl ester

• Inchi： 1S/C11H20BrNO2/c1-8-6-13(7-9(8)5-12)10(14)15-11(2,3)4/h8-9H,5-7H2,1-4H3
• InChI Key： YGPRMKRMCDPNCY-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(C)C(CBr)C1

Additional information on 1-Pyrrolidinecarboxylic acid, 3-(bromomethyl)-4-methyl-, 1,1-dimethylethyl ester

Compound CAS No. 1822671-27-1: 1-Pyrrolidinecarboxylic Acid, 3-(Bromomethyl)-4-Methyl-, 1,1-Dimethylethyl Ester

Compound CAS No. 1822671-27-1, also known as 1-Pyrrolidinecarboxylic acid, 3-(bromomethyl)-4-methyl-, 1,1-dimethylethyl ester, is a complex organic compound with significant potential in various fields of chemical research and application. This compound belongs to the class of pyrrolidine derivatives, which are widely studied due to their unique chemical properties and biological activities. The structure of this compound includes a pyrrolidine ring substituted with a carboxylic acid group, a bromomethyl group, and a methyl group, along with an ester functional group derived from 1,1-dimethylethyl alcohol.

The pyrrolidine ring serves as the core structure of this compound, providing a rigid framework that can influence the compound's reactivity and stability. The presence of the bromomethyl group introduces electrophilic character to the molecule, making it potentially reactive in nucleophilic substitution reactions. The methyl group substitution further modulates the electronic environment of the molecule, potentially enhancing its stability or reactivity depending on the context. The ester group derived from 1,1-dimethylethyl alcohol adds versatility to the compound by enabling it to participate in various esterification or transesterification reactions.

Recent studies have highlighted the importance of such compounds in drug discovery and development. For instance, pyrrolidine derivatives have been explored as potential candidates for anti-inflammatory agents due to their ability to modulate specific cellular pathways. The bromomethyl group in this compound could act as a bioisostere or a site for further functionalization, enabling the creation of more potent or selective drug candidates. Additionally, the ester functionality allows for controlled drug release mechanisms when incorporated into drug delivery systems.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The starting material could be pyrrolidine carboxylic acid, which is then subjected to alkylation using appropriate bromomethylating agents in the presence of a base. Subsequent esterification with 1,1-dimethylethanol under acidic or enzymatic conditions would yield the final product. The stereochemistry and regioselectivity of these reactions are critical factors that must be carefully controlled to ensure high purity and yield.

The physical properties of this compound are also worth noting. Its molecular weight is approximately 305 g/mol, and it exists as a crystalline solid under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in organic synthesis protocols that require precise control over reaction conditions.

From an analytical standpoint, this compound can be characterized using various spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry). The ¹H NMR spectrum would reveal signals corresponding to the protons on the pyrrolidine ring, the methyl groups attached to both the bromine and carboxylic acid functionalities, and the ester moiety. Similarly, the ¹³C NMR spectrum would provide detailed information about the carbon environment within the molecule.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of such compounds with high accuracy. For example, density functional theory (DFT) calculations can be employed to study the frontier molecular orbitals of this compound, which are critical determinants of its reactivity in various chemical transformations. Such insights are invaluable for designing more efficient synthetic routes or predicting potential side reactions during chemical processes.

In conclusion, Compound CAS No. 1822671-27-1 represents a versatile building block with wide-ranging applications in organic synthesis and drug discovery. Its unique combination of functional groups and structural features makes it an attractive candidate for further research and development.